7-chloro-4-fluoroquinoline
Overview
Description
7-Chloro-4-fluoroquinoline (7-C4FQ) is a synthetic, halogenated quinoline derivative with a broad range of applications in scientific research. It is a versatile compound that can be used in various biochemical, physiological, and pharmacological studies. 7-C4FQ has been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of various compounds on biological systems. In addition, 7-C4FQ has also been used in laboratory experiments to evaluate the efficacy of various drugs and to study the pharmacokinetics and pharmacodynamics of various compounds.
Scientific Research Applications
7-chloro-4-fluoroquinoline has been used in a variety of scientific research applications, including the study of the mechanism of action of various drugs, the biochemical and physiological effects of various compounds on biological systems, and the evaluation of the efficacy of various drugs. In addition, this compound has also been used in laboratory experiments to study the pharmacokinetics and pharmacodynamics of various compounds.
Mechanism of Action
The mechanism of action of 7-chloro-4-fluoroquinoline is not completely understood, but it is believed to interact with various proteins and enzymes in the body. It is believed to bind to certain proteins and enzymes, which can then activate or inhibit their activity. In addition, this compound is believed to interact with certain receptors in the body, which can then affect the body’s response to various compounds.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to affect the activity of various enzymes and proteins in the body, as well as to interact with certain receptors. In addition, this compound has been found to affect the metabolism of various compounds and to affect the body’s response to various drugs.
Advantages and Limitations for Lab Experiments
7-chloro-4-fluoroquinoline has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, this compound has a relatively low toxicity, which makes it safe to use in laboratory experiments. However, this compound also has some limitations. For example, it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
The future of 7-chloro-4-fluoroquinoline research is very promising. In the future, this compound may be used to study the biochemical and physiological effects of various compounds on biological systems and to evaluate the efficacy of various drugs. In addition, this compound may be used to study the pharmacokinetics and pharmacodynamics of various compounds. Furthermore, this compound may be used to study the mechanism of action of various drugs and to develop new drugs that target specific proteins and enzymes. Finally, this compound may be used to study the effects of various compounds on the body’s response to various drugs.
Synthesis Methods
7-chloro-4-fluoroquinoline can be synthesized by a variety of methods, including the reaction of 4-chloro-7-fluoroquinoline with a base such as sodium hydroxide. The reaction of the base with the 4-chloro-7-fluoroquinoline is carried out under an inert atmosphere, such as nitrogen or argon, and at a temperature of approximately 100°C. The product of the reaction is this compound, which can be isolated and purified by various methods, such as column chromatography.
Properties
IUPAC Name |
7-chloro-4-fluoroquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClFN/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFIAJKCJUZQXBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2C=C1Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
